Published in Energy Sources, Part B: Economics, Planning, and Policy (Vol. 17, No. 1, 2022)

ABSTRACTPolicy makers offer fiscal incentives to encourage companies to invest in renewable technologies. This work considers generation companies that take advantage of fiscal incentives to minimize income tax. Thus, a novel mixed-integer linear optimization model that minimizes total tax payments of a company owning a portfolio of energy projects is designed. The model strategically manages depreciation, tax loss carryforward, and tax incentive use for minimizing discounted income tax. A set of revenue scenarios was employed to analyze model results. The proposed model yields tax savings between 8.2% and 19.2% of the company’s taxes. Tax savings are significantly larger for companies with a large generation portfolio; which represents a clear advantage over small generation companies. The proposed model can also be employed by policy makers to adjust future ITA policies by taking advantage of the anticipative knowledge of the optimal tax strategies implemented by generation companies.

ABSTRACTEnergy efficiency factors in building codes and standards are crucial components that are prescribed to buildings to augment their energy efficiency. The objective of this study was to prioritize these vital energy efficiency factors. The present study derives its motivation from energy design and execution professionals, who face the challenge of selecting certain energy factors that may result in a trade-off over other factors. A fuzzy set theory with a decision-making trial and evaluation laboratory (DEMATEL) methodology was employed to obtain the results. A ranked list of prioritized energy efficiency factors is one of the key contributions of this research. We demonstrate that energy efficiency factors can be evaluated according to the degree of their importance. Based on the results, it was concluded that outdoor and indoor climatic conditions, air conditioning systems, orientation of buildings, and ventilation are the four most significant and highest-ranked factors that affect the energy efficiency of a building.

ABSTRACTDisruptions in the natural gas supply chain result in reduced throughput and associated emissions and losses, causing significant economic, environmental, and social impacts. Therefore, it is crucial to design supply chains that are resilient and sustainable to prevent or reduce the effects of disruptions. This paper proposes a novel Mixed-Integer Linear Programming model, which optimizes the natural gas supply chain in terms of resilience and sustainability, by examining the impact of an additional workflow design (contingency pipeline) located between the shutdown inlet and outlet nodes in the transmission echelon. The model is applied to a “real world” case, using data collected from gas companies operating in Nigeria. Both steady and transient states of the system are examined in this study through a set of scenarios. The best final solution was found to yield 93.6% performance increase when compared to target throughput and 63% performance increase with the introduction of the contingency when compared with the baseline scenario.

ABSTRACTFinancial agglomeration (FA) may play an essential role in enhancing energy efficiency (EE) and, thus, is important from both theoretical and empirical viewpoints. However, few studies have investigated the causal nonlinear relationship between FA and EE. Hence, we first extend the novel ray slacks-based measure with global technology to evaluate the urban EE in China during 2003–2018. Next, we reexamine the nonlinear causality of FA on EE and then explore the underlying impact mechanism. The empirical results show that China’s urban EE is generally relatively low with distinct patterns of regional differences. Moreover, we find that the causal relationship between FA and EE follows an inverted U-shaped function rather than a linear one. FA promotes the improvement of EE only up to a certain threshold point, after which it reverses into an inhibitory effect. A further analysis based on the two-regime spatial Durbin panel model suggests that FA can indeed improve the EE of surrounding cities through positive externalities when the degree of FA in focal cities is not substantially greater than that in surrounding cities. However, when financial resources absorbed in certain focal cities become increasingly higher than that in most surrounding cities, the positive spillover effect would gradually disappear and even reverse into an undesirable siphon, thereby inhibiting the improvement of overall EE. These findings provide new insights for understanding the role of FA in sustainable development.

ABSTRACTFor Qatar – a country that aims to diversify its economy, which is highly dependent on hydrocarbon revenues, and to reduce its carbon emission levels – deploying an ammonia economy would enable the country to meet these goals. This study suggests a roadmap to an ammonia economy for Qatar. A methodological approach is used to identify critical characteristics to the ammonia economy in Qatar and to insinuate strategies that can promote its development. The results show that producing gray ammonia is estimated to increase greenhouse gas emissions from 6.15 to 7.5 million tons from 2020 to 2030. However, when blue ammonia is produced instead of gray ammonia, emissions are estimated to reduce to 4.22 million tons in 2030. Moreover, The SWOT analysis is used to provide insight into the current state of the NH3 economy in Qatar and help stakeholders and decision-makers understand the challenges and opportunities that lie ahead.

ABSTRACTSolar thermal and biomass hybridization combine two energy sources that complement one another seasonally and diurnally, overcoming their respective disadvantages. In the current research, the feasibility of locating a new medium capacity (5–150 Mwe) hybrid concentrated solar biomass power plant is investigated in Alberta and Ontario. To address the above-mentioned goal, three critical criteria are considered to find the most suitable region. The amount of direct normal irradiation and the biomass feedstock in 50 km and 100 km radii are analyzed in different regions in Ontario and Alberta. The third factor is the distance to the substations. According to the results, although it is difficult to justify developing a hybrid concentrated solar biomass power plant in Ontario, at least five locations in Alberta meet the aforementioned criteria. By concentrating on substations located near natural gas power plants, Calgary, with four natural gas power plants, can be regarded as the most suitable region. According to the findings, we identified that by establishing a 100 Mwe hybrid concentrated solar biomass power plant that requires 359,478 tons of forestry biomass and costs between 3.7 and 4.9 mCAD/Mwe, about 5% of Calgary’s total electricity consumption would be met while reducing CO2 emissions by 32 tons.

ABSTRACTThis paper investigates how institutional quality conditions energy consumption to influence private capital inflows in Africa using data from 1990 to 2019. The paper employed a modified dynamic system GMM. Our results show that energy consumption has a direct influence on private capital inflows, particularly FDI to Africa. Institutional qualities do not directly influence the effect of energy consumption on FDI but do influence the effect on portfolio investment. However, independently, institutional quality positively motivates FDI inflows into Africa. On the contrary, the reverse analysis showed that private capital inflows do not influence energy consumption in Africa.

ABSTRACT Owing to increase in power demand, generation costs and environmental anxieties, renewable energy needs to be utilized to conserve energy and to reduce atmospheric pollutants. This study aims to present a new physics inspired metaheuristic algorithm, turbulent water flow optimization (TWFO) for scheduling the power generation of hydrothermal power systems incorporating with pumped storage units (PSU). TWFO is inspired by a natural phenomenon of action of whirlpools in water bodies. Different characteristics of power plants including valve point effect, transmission losses and multiple fuel sources are considered. A heuristic constraint handling mechanism is embedded in the proposed method to satisfy all the equality and inequality constraints. To exemplify the effectiveness of the TWFO, the proposed method has been validated on three coordinated power generation scheduling problems with different characteristics, and compared with particle swarm optimization, sine cosine algorithm, Harris hawks optimization, and other state-of-the-art techniques in the literature. Numerical results clearly signify that the TWFO is competent to obtain superior solutions than the other compared approaches, both in the quality of the solutions and the rate of convergence. Moreover, the fuel cost attained by the TWFO addressing PSU is lesser than that without addressing PSU. The proposed work ensures the economic operation of coordinated power system and increases the renewable energy utilization.

ABSTRACTThe Photovoltaic industry promotes the transformation of China’s energy structure to green and low-carbon, which is of great significance to achieve the goal of “Carbon Peaking and Carbon Neutrality.” At present, the industry is mainly faced with problems such as the drastic reduction of government subsidies and the difficulty of financing. From the perspective of independent auditing, our paper takes 54 A-share listed photovoltaic companies in China from 2011 to 2020 as the research object to study the impact of audit quality on financing efficiency, and the role of agency costs in the relationship between audit quality and financing efficiency.The results show that audit quality is positively related to financing efficiency. For every 1% increase in audit quality, the financing efficiency will increase by 13%. In addition, agency cost plays an intermediary role between audit quality and financing efficiency. For every 1% increase in audit quality, agency cost can be reduced by 34% and financing efficiency can be increased by 25%.